N-allyl-2-[(4-methylbenzyl)thio]acetamide

• IUPAC Name: 2-[(4-methylphenyl)methylsulfanyl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C13H17NOS/c1-3-8-14-13(15)10-16-9-12-6-4-11(2)5-7-12/h3-7H,1,8-10H2,2H3,(H,14,15)
• InChI Key: PWAMPKSZMZOVQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)NCC=C
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

N-allyl-2-[(4-methylbenzyl)thio]acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-allyl-2-[(4-methylbenzyl)thio]acetamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of enzymes involved in cell growth and proliferation. It may also work by reducing the production of reactive oxygen species, which can cause cellular damage.
Biochemical and Physiological Effects:
N-allyl-2-[(4-methylbenzyl)thio]acetamide has several biochemical and physiological effects. It has been found to have antimicrobial activity, as mentioned earlier. It has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. In addition, this compound has been found to have antinociceptive properties and has been studied for its potential use in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-2-[(4-methylbenzyl)thio]acetamide in lab experiments is its potential as a broad-spectrum antimicrobial agent. Another advantage is its potential use as an anticancer agent. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-allyl-2-[(4-methylbenzyl)thio]acetamide. One direction is the further study of its mechanism of action, which could lead to the development of more effective treatments for diseases such as cancer and inflammation. Another direction is the optimization of its use in lab experiments, which could lead to the development of new antimicrobial agents and pain treatments. Additionally, the potential use of this compound in the treatment of oxidative stress-related diseases should be further explored.

Synthesis Methods

N-allyl-2-[(4-methylbenzyl)thio]acetamide can be synthesized using a variety of methods. One such method involves the reaction of 2-bromo-N-allylacetamide with 4-methylbenzenethiol in the presence of a base. Another method involves the reaction of N-allyl-2-bromoacetamide with 4-methylbenzenethiol in the presence of a base. The yield of the product varies depending on the method used.

Scientific Research Applications

N-allyl-2-[(4-methylbenzyl)thio]acetamide has potential applications in scientific research. It has been found to have antimicrobial activity against several bacteria, including Staphylococcus aureus and Escherichia coli. It has also been studied for its potential use as an anticancer agent. In addition, this compound has been found to have antioxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases.